Cas no 1042605-14-0 (2-Amino-1-(2,4,6-trimethylphenyl)ethan-1-ol)

• Product Name: 2-Amino-1-(2,4,6-trimethylphenyl)ethan-1-ol
• CAS No: 1042605-14-0
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 5703462
• PubChem ID: 43209045
• Update Time: 2025-06-08

2-Amino-1-(2,4,6-trimethylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1042605-14-0
• 2-Amino-1-mesitylethan-1-ol
• CS-0352324
• EN300-1147242
• 2-Amino-1-(2,4,6-trimethylphenyl)ethan-1-ol
• Benzenemethanol, α-(aminomethyl)-2,4,6-trimethyl-

• Inchi： 1S/C11H17NO/c1-7-4-8(2)11(9(3)5-7)10(13)6-12/h4-5,10,13H,6,12H2,1-3H3
• InChI Key： IGSDYLMUKZBXGC-UHFFFAOYSA-N
• SMILES： OC(CN)C1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.036±0.06 g/cm3(Predicted)
• Boiling Point: 335.7±37.0 °C(Predicted)
• pka: 12.19±0.35(Predicted)

Additional information on 2-Amino-1-(2,4,6-trimethylphenyl)ethan-1-ol

2-Amino-1-(2,4,6-trimethylphenyl)ethan-1-ol (CAS No. 1042605-14-0): An Overview of Its Properties and Applications

2-Amino-1-(2,4,6-trimethylphenyl)ethan-1-ol (CAS No. 1042605-14-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 2-amino-1-(2,4,6-trimethylphenyl)ethanol, is characterized by its unique structural features and potential biological activities. In this article, we will delve into the chemical properties, synthesis methods, and recent applications of this compound.

Chemical Structure and Properties

2-Amino-1-(2,4,6-trimethylphenyl)ethan-1-ol is a chiral molecule with the molecular formula C₁₁H₁₇NO. It consists of a central carbon atom bonded to an amino group (-NH₂) and a hydroxyl group (-OH), as well as a substituted phenyl ring with three methyl groups at the 2-, 4-, and 6-positions. The presence of these functional groups imparts unique chemical properties to the molecule, making it a valuable building block in organic synthesis.

The compound exhibits moderate solubility in water and is soluble in common organic solvents such as ethanol, methanol, and dichloromethane. Its melting point is around 85°C, and it has a boiling point of approximately 230°C under standard atmospheric pressure. The chiral nature of the molecule allows for the synthesis of enantiomerically pure forms, which can be crucial for pharmaceutical applications where stereochemistry plays a significant role.

Synthesis Methods

The synthesis of 2-Amino-1-(2,4,6-trimethylphenyl)ethan-1-ol has been explored through various routes. One common method involves the reaction of 2,4,6-trimethylbenzaldehyde with an appropriate amine followed by reduction to form the desired alcohol. This process typically utilizes reducing agents such as sodium borohydride (NaBH₄) or hydrogen gas in the presence of a palladium catalyst.

An alternative approach involves the asymmetric synthesis of the compound using chiral catalysts or auxiliaries. This method is particularly useful for obtaining enantiomerically pure forms of the molecule. Recent advancements in asymmetric catalysis have led to more efficient and environmentally friendly synthetic routes, reducing the need for hazardous reagents and improving overall yield and purity.

Biological Activities and Applications

2-Amino-1-(2,4,6-trimethylphenyl)ethan-1-ol has shown promising biological activities that make it a potential candidate for various pharmaceutical applications. Studies have demonstrated its ability to interact with specific biological targets, including enzymes and receptors involved in various physiological processes.

In particular, research has focused on its potential as an inhibitor of certain enzymes involved in metabolic pathways. For instance, it has been shown to inhibit the activity of fatty acid amide hydrolase (FAAH), an enzyme responsible for breaking down endocannabinoids such as anandamide. This property makes it a potential therapeutic agent for conditions related to endocannabinoid signaling disorders.

Beyond its enzymatic inhibition properties, 2-Amino-1-(2,4,6-trimethylphenyl)ethan-1-ol has also been investigated for its anti-inflammatory effects. Preclinical studies have indicated that it can reduce inflammation by modulating the activity of pro-inflammatory cytokines and other mediators involved in inflammatory responses.

Clinical Trials and Future Prospects

The promising biological activities of 2-Amino-1-(2,4,6-trimethylphenyl)ethan-1-ol have led to its evaluation in several preclinical studies and early-stage clinical trials. These trials aim to assess its safety profile and efficacy in treating various conditions such as chronic pain, inflammation, and metabolic disorders.

Preliminary results from these trials have been encouraging, with the compound demonstrating good tolerability and favorable pharmacokinetic properties. However, further research is needed to fully understand its mechanisms of action and optimize its therapeutic potential.

In addition to its direct therapeutic applications, 2-Amino-1-(2,4,6-trimethylphenyl)ethan-1-ol serves as a valuable intermediate in the synthesis of more complex molecules with diverse biological activities. Its structural flexibility allows for the introduction of various functional groups through chemical modifications, expanding its utility in drug discovery and development.

Conclusion

2-Amino-1-(2,4,6-trimethylphenyl)ethan-1-ol (CAS No. 1042605-14-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its properties and applications, this compound is poised to play an important role in advancing our understanding of various biological processes and developing novel therapeutic strategies.